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Compound of Interest

Compound Name:

5-(N-tert-

Butoxycarbonylamino)salicylic

Acid

Cat. No.: B017173 Get Quote

CAS Number: 135321-95-8

Abstract
This technical guide provides a comprehensive overview of 5-(N-tert-
Butoxycarbonylamino)salicylic acid, a key chemical intermediate and a significant impurity

in the synthesis of Mesalamine (5-aminosalicylic acid), a first-line treatment for inflammatory

bowel disease. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its physicochemical properties, synthesis,

purification, and its critical role as a reference standard in quality control. While the direct

biological activity of this compound is not extensively studied, its characterization is paramount

for ensuring the purity and safety of Mesalamine formulations.

Introduction
5-(N-tert-Butoxycarbonylamino)salicylic acid, also known as 5-(Boc-amino)salicylic acid, is

a derivative of 5-aminosalicylic acid where the amino group is protected by a tert-

butoxycarbonyl (Boc) group. This protection strategy is a common practice in organic synthesis

to prevent the amino group from participating in undesired side reactions during chemical

transformations on other parts of the molecule. In the context of pharmaceutical manufacturing,

it is primarily recognized as a process-related impurity in the production of Mesalamine.[1]

Consequently, its synthesis, identification, and quantification are of significant interest for
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regulatory and quality assurance purposes. This guide will delve into the technical aspects of

this compound, providing valuable information for its handling, analysis, and understanding its

relevance in a pharmaceutical setting.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 5-(N-tert-
Butoxycarbonylamino)salicylic acid is essential for its synthesis, purification, and analytical

method development. The key properties are summarized in the table below.

Property Value Reference

CAS Number 135321-95-8 [2][3]

Molecular Formula C₁₂H₁₅NO₅ [2][3]

Molecular Weight 253.25 g/mol [2][3]

Appearance Pinky-grey solid [1]

Melting Point 279-280 °C [4][5]

Boiling Point (Predicted) 367.5 ± 37.0 °C [1]

Density (Predicted) 1.337 ± 0.06 g/cm³ [1]

Solubility
Slightly soluble in Dioxane,

DMSO, and Methanol.
[1][5]

pKa (Predicted) 3.12 ± 0.10 [1]

Storage Temperature -20°C Freezer [1][5]

Synthesis and Purification
The synthesis of 5-(N-tert-Butoxycarbonylamino)salicylic acid typically involves the

protection of the amino group of 5-aminosalicylic acid using di-tert-butyl dicarbonate (Boc)₂O.

General Experimental Protocol for Synthesis
This protocol describes a general method for the N-tert-butoxycarbonylation of an amino acid,

which can be adapted for the synthesis of 5-(N-tert-Butoxycarbonylamino)salicylic acid.
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Materials:

5-aminosalicylic acid

Di-tert-butyl dicarbonate ((Boc)₂O)

Solvent (e.g., a mixture of water and acetone)

Base (optional, e.g., sodium bicarbonate)

Dichloromethane

Anhydrous sodium sulfate

Silica gel for column chromatography

Eluent (e.g., a mixture of dichloromethane and methanol)

Procedure:

Dissolve 1 mmol of 5-aminosalicylic acid in a suitable solvent mixture (e.g., 9.5 mL of distilled

water and 0.5 mL of acetone) in a round-bottom flask.[6]

Stir the mixture at room temperature for a few minutes to ensure dissolution.

Add 1.1 mmol of di-tert-butyl dicarbonate ((Boc)₂O) to the solution.

If required, a mild base can be added to facilitate the reaction.

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by Thin Layer Chromatography (TLC) until the starting material (5-aminosalicylic acid) is

completely consumed.

Once the reaction is complete, add dichloromethane (e.g., 5 mL) to the reaction mixture and

stir.[6]

Separate the organic layer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Mesalamine
https://pubchem.ncbi.nlm.nih.gov/compound/Mesalamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous sodium sulfate and then concentrate it under vacuum

to obtain the crude product.[6]

General Purification Protocol
The crude 5-(N-tert-Butoxycarbonylamino)salicylic acid can be purified by column

chromatography.

Procedure:

Prepare a silica gel column using a suitable slurry packing method with the chosen eluent.

Dissolve the crude product in a minimal amount of the eluent.

Load the dissolved crude product onto the silica gel column.

Elute the column with an appropriate solvent system (e.g., a 9:1 mixture of dichloromethane

and methanol) to separate the desired product from impurities.[6]

Collect the fractions containing the pure product, which can be identified by TLC analysis.

Combine the pure fractions and evaporate the solvent under reduced pressure to yield the

purified 5-(N-tert-Butoxycarbonylamino)salicylic acid.

Applications in Research and Drug Development
The primary application of 5-(N-tert-Butoxycarbonylamino)salicylic acid is as a reference

standard for the quality control of Mesalamine.[1] Its presence and concentration as an impurity

in the final drug product must be carefully monitored to ensure the safety and efficacy of the

medication.[1]

Beyond its role as an impurity, this compound serves as a valuable tool in chemical research.

The Boc-protected form allows for selective chemical modifications at other positions of the

salicylic acid scaffold, enabling the synthesis of novel derivatives for various research

purposes, including potential applications in material science.[1]

Biological Activity and Mechanism of Action
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There is a lack of specific studies on the biological activity and mechanism of action of 5-(N-
tert-Butoxycarbonylamino)salicylic acid itself. It is generally considered a pro-drug or an

impurity of Mesalamine. The biological effects of interest are associated with the active

pharmaceutical ingredient, 5-aminosalicylic acid (Mesalamine), which is formed upon the

removal of the Boc protecting group.

Mesalamine exerts its anti-inflammatory effects in the gastrointestinal tract through various

mechanisms, including the inhibition of cyclooxygenase and lipoxygenase pathways,

scavenging of reactive oxygen species, and modulation of inflammatory cytokine production.

Visualizations
Synthetic Pathway
The following diagram illustrates the general synthetic pathway for the preparation of 5-(N-tert-
Butoxycarbonylamino)salicylic acid from 5-aminosalicylic acid and its subsequent

deprotection to yield the active drug, Mesalamine.
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Caption: General synthesis and deprotection of 5-(Boc-amino)salicylic acid.

Quality Control Workflow
This diagram outlines a typical workflow for the use of 5-(N-tert-
Butoxycarbonylamino)salicylic acid as a reference standard in the quality control of

Mesalamine drug products.
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Caption: Quality control workflow for Mesalamine impurity analysis.

Conclusion
5-(N-tert-Butoxycarbonylamino)salicylic acid is a compound of significant interest within the

pharmaceutical industry, primarily due to its role as a process-related impurity in the

manufacturing of Mesalamine. While it does not possess the therapeutic effects of its

deprotected counterpart, its chemical properties and synthesis are crucial areas of study for

ensuring the quality and safety of a widely used anti-inflammatory drug. This technical guide

has provided a consolidated resource of its known properties, general synthetic and purification

approaches, and its application in a quality control setting. Further research into the potential

biological interactions of this molecule, even as an impurity, could provide a more complete

understanding of the overall safety profile of Mesalamine formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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